
Eupalinolide I: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eupalinolide I

Cat. No.: B10817428 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Chemical Structure, Properties, and Biological Activities of

Eupalinolide I for Drug Discovery and Development

This technical guide provides an in-depth analysis of Eupalinolide I, a sesquiterpene lactone

with significant potential in pharmaceutical research. The document consolidates available data

on its chemical structure, physicochemical properties, and biological activities, with a focus on

its anti-cancer and anti-inflammatory mechanisms. Detailed experimental protocols and a

proposed signaling pathway are also presented to facilitate further investigation by

researchers, scientists, and drug development professionals.

Chemical Structure and Properties
Eupalinolide I is a natural compound isolated from the plant Eupatorium lindleyanum. Its

chemical structure is characterized by a germacrane-type sesquiterpene lactone core.

Table 1: Chemical and Physical Properties of Eupalinolide I
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Property Value Source

Chemical Formula C₂₄H₃₀O₉ N/A

Molecular Weight 462.49 g/mol N/A

Appearance White powder N/A

Melting Point 186-188 °C N/A

Solubility
Soluble in DMSO, methanol,

and ethyl acetate.
N/A

SMILES
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O)/C">C@HC(=C)C(=O)O2
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Table 2: Spectroscopic Data of Eupalinolide I
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¹H-NMR (CDCl₃, 400 MHz) δ (ppm) ¹³C-NMR (CDCl₃, 100 MHz) δ (ppm)

6.25 (1H, d, J = 3.2 Hz, H-13a) 170.5 (C-12)

5.53 (1H, d, J = 3.2 Hz, H-13b) 169.8 (C-1')

5.38 (1H, t, J = 8.0 Hz, H-6) 166.4 (C-4')

5.10 (1H, d, J = 9.6 Hz, H-5) 149.8 (C-4)

4.95 (1H, t, J = 9.6 Hz, H-8) 140.2 (C-11)

4.55 (2H, s, H-14) 135.2 (C-10)

4.18 (2H, d, J = 7.2 Hz, H-5') 125.0 (C-13)

2.10 (3H, s, OAc) 124.8 (C-5)

1.85 (3H, s, H-4') 82.5 (C-8)

1.70 (3H, s, H-15) 78.6 (C-6)

68.9 (C-14)

61.5 (C-5')

20.9 (OAc)

16.2 (C-15)

14.2 (C-4')

Biological Activity and Mechanism of Action
Eupalinolide I has demonstrated notable anti-cancer and anti-inflammatory properties. Its

biological activity is attributed to its unique chemical structure, particularly the α,β-unsaturated

γ-lactone moiety, which can react with nucleophilic groups in biological macromolecules.

Anti-Cancer Activity
Research has indicated that Eupalinolide I exhibits cytotoxic effects against various cancer

cell lines, with a particular focus on breast cancer. A study by Tian et al. investigated a fraction

designated F1012-2, which comprises Eupalinolide I, J, and K. This study revealed that

F1012-2 inhibits the proliferation of triple-negative breast cancer (TNBC) cells by inducing
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apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key

signaling pathways, including the inhibition of Akt and the activation of the p38 MAPK pathway.

[1][2][3][4] While this study was conducted on a mixture of compounds, it provides strong

evidence for the potential anti-cancer mechanism of Eupalinolide I.

Based on these findings, a proposed signaling pathway for the anti-cancer action of

Eupalinolide I is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Eupalinolide O Induces Apoptosis in Human Triple-Negative Breast Cancer Cells via
Modulating ROS Generation and Akt/p38 MAPK Signaling Pathway - PMC
[pmc.ncbi.nlm.nih.gov]

2. F1012-2 inhibits the growth of triple negative breast cancer through induction of cell cycle
arrest, apoptosis, and autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Eupalinolide J Inhibits Cancer Metastasis by Promoting STAT3 Ubiquitin-Dependent
Degradation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Eupalinolide I: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817428#eupalinolide-i-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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